1H-Pyrazolo[3,4-b]pyridine-6-carboxamide

• IUPAC Name: 1H-pyrazolo[3,4-b]pyridine-6-carboxamide
• InChI: InChI=1S/C7H6N4O/c8-6(12)5-2-1-4-3-9-11-7(4)10-5/h1-3H,(H2,8,12)(H,9,10,11)
• InChI Key: JKFBIZUZFKODCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=NN2)C(=O)N
• Molecular Formula: C7H6N4O
• DSSTOX Substance ID: DTXSID10556422
• Molecular Weight: 162.15 g/mol
• CAS RN: 116855-16-4

Description

1H-Pyrazolo[3,4-b]pyridine is a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references.

Synthesis Analysis

The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine. Only three years later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are one of the bicyclic heterocyclic compounds which are members of the family of pyrazolopyridines formed by five congeners (the [3,4-b], [3,4-c], [4,3-c], [4,3-b], and [1,5-a]), which are the possible fusions of a pyrazole and a pyridine ring. They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine.

Physical And Chemical Properties Analysis

These compounds present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities.

Scientific Research Applications

• It acts as a novel arylpiperazine-derived alpha 1-adrenoceptor subtype-selective antagonist with nanomolar affinity and significant selectivity over the alpha 1D-adrenoceptor (Elworthy et al., 1997).

• Derivatives of 1H-pyrazolo-[3,4-b]pyridine-4-carboxylic acid are identified as human peroxisome proliferator-activated receptor alpha (hPPARα)-selective agonists, with efficacy comparable to fenofibrate in reducing elevated plasma triglycerides (Miyachi et al., 2019).

• A specific 1H-Pyrazolo[3,4-b]pyridine derivative, SQ-67563, is a potent and selective inhibitor of CDK1/CDK2, capable of blocking cell cycle progression and inducing apoptosis in cells (Misra et al., 2003).

• 3-(Pyridin-4-yl)-1H-pyrazole-5-carboxamide chalcone hybrids synthesized from this compound show moderate to good antibacterial, anti-inflammatory, and antioxidant activities (Sribalan et al., 2016).

• 1H-Pyrazolo[3,4-b]pyridine-6-carboxamide has moderate to good antibacterial activity against pathogens like P. aeruginosa, E. coli, S. pneumoniae, and B. cereus (Panda et al., 2011).

• Novel synthesis methods for pyrazolo[3,4-b]pyridine products have been developed, which can be useful in preparing new N-fused heterocycle products (Ghaedi et al., 2015).

• 1H-pyrazolo[3,4-b]pyridine-6-carboxamides synthesized and screened for antibacterial activity demonstrate potential in multi-component chemical reactions (Murlykina et al., 2019).

Mechanism of Action

Structures 1 and 2 have attracted the interest of medicinal chemists due to the close similitude with the purine bases adenine and guanine. This interest is clearly illustrated by the more than 300,000 structures 1 and around 83,000 structures 2 included in SciFinder.